Cas no 896734-57-9 ((2S,5R)-1-Benzhydrylpyrrolidine-2,5-dicarbonitrile)

• Product Name: (2S,5R)-1-Benzhydrylpyrrolidine-2,5-dicarbonitrile
• CAS No: 896734-57-9
• MF: C₁₉H₁₇N₃
• MW: 287.358383893967
• CID: 3160835
• PubChem ID: 11500212
• Update Time: 2025-04-21

(2S,5R)-1-Benzhydrylpyrrolidine-2,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1-Benzhydrylpyrrolidine-2,5-dicarbonitrile
• SCHEMBL3314346
• SPPLNZZXQWKXKX-HDICACEKSA-N
• cis-1-(diphenylmethyl)pyrrolidine-2,5-dicarbonitrile
• 896734-57-9

• Inchi： 1S/C19H17N3/c20-13-17-11-12-18(14-21)22(17)19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17-19H,11-12H2/t17-,18+
• InChI Key： SPPLNZZXQWKXKX-HDICACEKSA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)[C@@H](C#N)CC[C@H]1C#N

Computed Properties

• Exact Mass: 287.142247555Da
• Monoisotopic Mass: 287.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.8Ų